Cas no 1340131-88-5 (5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- )

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-, is a specialized thiazole derivative featuring a dimethylamino substituent at the 2-position and a tert-butyl group at the 4-position. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility and potential as a building block for heterocyclic frameworks. The presence of the dimethylamino group enhances its reactivity in nucleophilic and coordination reactions, while the sterically hindered tert-butyl moiety contributes to stability and selectivity in synthetic applications. Its well-defined molecular structure makes it suitable for research in ligand design and pharmaceutical intermediate development. The compound is typically handled under controlled conditions due to its amine functionality.

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- structure

1340131-88-5 structure

Product Name:5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-

CAS No:1340131-88-5

MF:C₁₀H₁₉N₃S

MW:213.342960596085

CID:5251208

Update Time:2025-06-13

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-(Dimethylamino)-4-(1,1-dimethylethyl)-5-thiazolemethanamine (ACI)
- 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-
- Inchi： 1S/C10H19N3S/c1-10(2,3)8-7(6-11)14-9(12-8)13(4)5/h6,11H2,1-5H3
- InChI Key： WURRCRZLZKPYIM-UHFFFAOYSA-N
- SMILES： N1C(C(C)(C)C)=C(CN)SC=1N(C)C

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-368057-0.05g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	0.05g	$1272.0	2023-03-02
Enamine	EN300-368057-0.1g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	0.1g	$1332.0	2023-03-02
Enamine	EN300-368057-0.25g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	0.25g	$1393.0	2023-03-02
Enamine	EN300-368057-0.5g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	0.5g	$1453.0	2023-03-02
Enamine	EN300-368057-1.0g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	1.0g	$1515.0	2023-03-02
Enamine	EN300-368057-2.5g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	2.5g	$2969.0	2023-03-02
Enamine	EN300-368057-5.0g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	5.0g	$4391.0	2023-03-02
Enamine	EN300-368057-10.0g	5-(AMINOMETHYL)-4-TERT-BUTYL-N,N-DIMETHYL-1,3-THIAZOL-2-AMINE	1340131-88-5	95%	10.0g	$6512.0	2023-03-02

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Additional information on 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-

Comprehensive Overview of 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- (CAS No. 1340131-88-5)

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- (CAS No. 1340131-88-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied for its diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique combination of functional groups, including a dimethylamino moiety and a tert-butyl substituent, which contribute to its distinct chemical properties. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and advanced material synthesis.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and biodegradable materials. A common query among scientists is: "What are the synthetic routes for 5-Thiazolemethanamine derivatives?" or "How does the tert-butyl group influence the compound's reactivity?" These questions highlight the growing focus on optimizing the synthesis and functionalization of such molecules for targeted applications.

The structural uniqueness of CAS No. 1340131-88-5 lies in its electron-rich thiazole core, which enhances its suitability for catalysis and ligand design. For instance, the dimethylamino group can act as a mild base or a coordination site in metal-organic frameworks (MOFs), a hot topic in sustainable chemistry. This aligns with the broader trend of exploring green chemistry alternatives, where users frequently search for terms like "eco-friendly heterocyclic compounds" or "non-toxic catalysts."

From a pharmacological perspective, 2-(dimethylamino)-4-(1,1-dimethylethyl)-5-Thiazolemethanamine has drawn attention for its potential bioactivity. Recent studies suggest that similar thiazole amines exhibit neuroprotective effects or modulate enzyme inhibition, making them relevant to neurodegenerative disease research. This connects to popular search trends such as "novel thiazole-based therapeutics" and "small molecules for CNS disorders."

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Laboratories often inquire about "standard protocols for thiazole derivative purification" or "stability conditions for CAS 1340131-88-5." Proper storage under inert atmospheres and protection from light are recommended to maintain its integrity, as with many nitrogen-containing heterocycles.

In material science, the bulky tert-butyl group in 5-Thiazolemethanamine offers steric hindrance, which can be exploited to design porous polymers or supramolecular assemblies. Such applications resonate with the rising interest in smart materials and molecular engineering, frequently searched alongside keywords like "high-performance organic scaffolds" or "tailored molecular architectures."

To summarize, 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- represents a versatile compound with cross-disciplinary relevance. Its synthetic adaptability, pharmacological potential, and material science applications position it as a valuable subject for ongoing research. For those exploring heterocyclic chemistry or drug design, understanding this molecule's properties could unlock innovative solutions to contemporary scientific challenges.